Cas no 92693-02-2 (15(S)-HETRE)

15(S)-HETRE structure
15(S)-HETRE structure
Product name:15(S)-HETRE
CAS No:92693-02-2
MF:C20H34O3
MW:322.48
CID:800884
PubChem ID:3246874

15(S)-HETRE Chemical and Physical Properties

Names and Identifiers

    • 8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E,15S)-
    • (15S)-15-hydroxyicosa-8,11,13-trienoic acid
    • 15(S)-HETRE
    • L-15-Hydroxy-8cis,11cis,13trans-eicosatriencarbonsaeure
    • (8Z,11Z,13E,15S)-15-Hydroxy-8,11,13-eicosatrienoic acid (ACI)
    • 8,11,13-Eicosatrienoic acid, 15-hydroxy-, [S-(E,Z,Z)]- (ZCI)
    • 15-(s)-hydroxy-8,11,13-eicosatrienoic acid
    • Bio1_000548
    • Bio1_001037
    • G91517
    • CBiol_001773
    • 92693-02-2
    • Bio1_000059
    • DTXSID40390598
    • Inchi： 1S/C20H34O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,9,11,14,17,19,21H,2-3,6-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,11-9-,17-14+/t19-/m0/s1
    • InChI Key： IUKXMNDGTWTNTP-OAHXIXLCSA-N
    • SMILES： C(/[C@@H](O)CCCCC)=C\C=C/C/C=C\CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 322.25100
  • Monoisotopic Mass: 322.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 57.5Ų
  • XLogP3: 5.7

Experimental Properties

  • PSA: 57.53000
  • LogP: 5.41310

15(S)-HETRE Security Information

15(S)-HETRE Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

15(S)-HETRE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-100ug
15(S)-HETrE
 92693-02-2 98%
100ug
 ￥3129.00 2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S913099-100μg
15(S)-HETrE
 92693-02-2 98%
100μg
 ￥4,887.90 2022-09-28
SHENG KE LU SI SHENG WU JI SHU
sc-205043A-50µg
15(S)-HETrE,
 92693-02-2
50µg
 ￥1504.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-205043-25 µg
15(S)-HETrE,
 92693-02-2
25µg
 ￥903.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-205043-25µg
15(S)-HETrE,
 92693-02-2
25µg
 ￥903.00 2023-09-05
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-25ug
15(S)-HETrE
 92693-02-2 98%
25ug
 ￥902.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-500ug
15(S)-HETrE
 92693-02-2 98%
500ug
 ￥6966.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-50ug
15(S)-HETrE
 92693-02-2 98%
50ug
 ￥1720.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-205043A-50 µg
15(S)-HETrE,
 92693-02-2
50µg
 ￥1,504.00 2023-07-11

15(S)-HETRE Production Method

Production Method 1

600180-04-9 600180-04-9
92693-02-2 92693-02-2
Reaction Conditions
1.1 Reagents: Lithium ,  Ammonia Solvents: Tetrahydrofuran ;  2 h
Reference
Asymmetric synthesis of unnatural (Z,Z,E)-octadecatrienoid and eicosatrienoid by lipoxygenase-catalyzed oxygenation
Nanda, S.; Yadav, J. S., Tetrahedron: Asymmetry, 2003, 14(13), 1799-1806

Production Method 2

1783-84-2 1783-84-2
92693-02-2 92693-02-2
Reaction Conditions
1.1 Reagents: L-(+)-Cysteine ,  Sodium acetate ,  Sodium hydroxide ,  Oxygen ,  Polypropylene glycol Catalysts: Lipoperoxidase (general) Solvents: Water ;  6.5 h, pH 9.5
Reference
Chemoenzymic synthesis of 15-hydroxy fatty acid derivatives
, United States, , ,

Production Method 3

1783-84-2 1783-84-2
92693-02-2 92693-02-2
Reaction Conditions
1.1 Reagents: L-(+)-Cysteine ,  Oxygen Solvents: Water ;  pH 9.6, rt → 5 °C
1.2 Catalysts: Arachidonate 15-lipoxygenase ;  2 h, 2.5 bar; overnight
1.3 Reagents: Citric acid ;  pH 3.5
Reference
Pharmaceutical salts of polyunsaturated hydroxy fatty acids
, World Intellectual Property Organization, , ,

Production Method 4

92693-02-2 92693-02-2
Reaction Conditions
Reference
Structural requirements for the inhibition of 5-lipoxygenase by 15-hydroxyeicosa-5,8,11,13-tetraenoic acid analogs
Haviv, Fortuna; Ratajczyk, James D.; DeNet, Robert W.; Martin, Yvonne C.; Dyer, Richard D.; et al, Journal of Medicinal Chemistry, 1987, 30(2), 254-63

15(S)-HETRE Raw materials

15(S)-HETRE Preparation Products

15(S)-HETRE Related Literature

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